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Compound of Interest

Compound Name: Indanthrene

cat. No.: B7773128

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indanthrene, also known as Indanthrone or Pigment Blue 60, is a synthetic anthraquinone dye
recognized for its exceptional stability and deep blue hue. This technical guide provides an in-
depth overview of Indanthrene, focusing on its core chemical and physical properties,
synthesis, and toxicological profile. While primarily utilized as a high-performance pigment in
various industrial applications, this document also explores its emerging relevance in materials
science and touches upon considerations for its handling and potential biological interactions
pertinent to research and development. All quantitative data is presented in structured tables
for clarity, and key processes are visualized using workflow diagrams.

Core Compound Information

Indanthrene is a polycyclic aromatic organic compound with a complex molecular structure
that contributes to its remarkable stability.
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Identifier

Value

Source

Chemical Name

6,15-Dihydrodinaphtho[2,3-
a:2',3'-h]phenazine-5,9,14,18-
tetrone

[1]

Common Names

Indanthrene, Indanthrone, C.I.

Vat Blue 4, Pigment Blue 60

[1](2]

CAS Number 81-77-6 [1]
Molecular Formula C28H14N204 [1]
Molecular Weight 442.43 g/mol [1]

Physicochemical Properties

Indanthrene's physical and chemical characteristics are central to its application and handling.

Property Value Source
Dark blue solid with a metallic

Appearance
luster

Melting Point 470-500 °C (decomposes) [1]

Density 1.6 g/mL [1]
Insoluble in water and most

Solubility organic solvents. Soluble in [3114]
concentrated sulfuric acid.

- Extremely stable to light and
Stability [5]

heat. Sensitive to chlorine.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Indanthrene.
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Technique Data Source

o Amax = 278 nm (on cellophane
UV-Visible Spectroscopy film) [3]
ilm

Spectra available in databases
such as the Infrared and

FT-IR Spectroscopy [6]
Raman Users Group (IRUG)

spectral database.

Spectra have been reported
Raman Spectroscopy and analyzed, aided by density  [7][8]

functional theory calculations.

Mass spectra have been used
Mass Spectrometry to confirm the molecular weight  [9]

and fragmentation patterns.

Due to its insolubility in
common NMR solvents,
obtaining *H and 13C NMR
spectra for the parent
H and 13C NMR _ _ [9]
compound is challenging.
However, spectra for soluble
derivatives have been

reported.

Experimental Protocols: Synthesis of Indanthrene

The primary method for synthesizing Indanthrene is through the dimerization of 2-
aminoanthraquinone in a strongly alkaline medium at high temperatures.

Reaction: Dimerization of 2-aminoanthraquinone via intramolecular cyclization and subsequent
oxidation.

Materials:

e 2-aminoanthraquinone
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e Potassium hydroxide (KOH)

e Oxidizing agent (e.g., potassium nitrate, KNO3s) (optional, to improve yield)

e Water

Equipment:

High-temperature reaction vessel (e.g., iron or nickel crucible)

Mechanical stirrer

Furnace or high-temperature heating mantle

Buchner funnel and flask

Filter paper
Procedure:

o A mixture of potassium hydroxide and an oxidizing agent is heated in the reaction vessel to a
molten state (approximately 220-235 °C).

e 2-aminoanthraquinone is gradually added to the molten alkali with constant stirring.

e The reaction mixture is maintained at 220-235 °C for a specified period, during which the
dimerization and cyclization occur.

e The reaction progress can be monitored by observing a color change in the melt.
e Upon completion, the hot melt is carefully poured into water.

e The suspension is boiled, and air is bubbled through to oxidize the intermediate to
Indanthrene.

e The solid product is collected by filtration, washed with hot water until the filtrate is neutral,
and then dried.
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Synthesis Workflow for Indanthrene.

Toxicological and Safety Data

Understanding the toxicological profile of Indanthrene is essential for safe handling and for
evaluating its potential in applications where biological interaction is a consideration.
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Parameter Value Species Source
Acute Oral Toxicity

> 5000 mg/kg Rat [5]
(LD50)
Acute Inhalation

N > 5.5 mg/L Rat [5]

Toxicity (LC50)
Acute Dermal Toxicity

> 1050 mg/kg Rat [5]
(LD50)
Skin Irritation Non-irritating Rabbit [10]
Eye Irritation Non-irritating Rabbit [10]

Safety Precautions:

Handle in a well-ventilated area.

Store in a dry, cool, and tightly sealed container.[10]

Wear appropriate personal protective equipment (gloves, safety glasses).

Avoid dust formation, as fine particulates can pose a dust explosion risk.

It is important to note that while Indanthrene itself is not classified as hazardous, it belongs to

the anthraquinone class of compounds, some of which have been associated with toxic and

carcinogenic effects.[3][11]

Applications and Relevance to Research and

Development

Indanthrene's primary use is as a pigment and vat dye due to its excellent fastness properties.

[1] However, its unique electronic and chemical properties have led to its investigation in other

fields.
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Applications and Corresponding Properties of Indanthrene.

» Pigments and Dyes: Its exceptional resistance to light, heat, and weathering makes it ideal
for automotive coatings, high-quality paints, and textiles.[1]

» Organic Electronics: Indanthrene has been investigated as an organic semiconductor, with
potential applications in electronic devices.[1]

» Photocatalysis: Its ability to absorb light and facilitate chemical reactions has led to research
into its use as a photocatalyst, for instance, in the generation of oxygen from water.[1]

» Drug Development: While direct applications of Indanthrene in drug delivery are still
emerging, its stable polycyclic structure and potential for chemical modification make it a
compound of interest.[12] The broader class of anthraquinones has been studied for various
biological activities, though the specific toxicological profile of Indanthrene must be carefully
considered.

Conclusion

Indanthrene is a well-established compound with a robust set of physicochemical properties
that have cemented its role as a high-performance pigment. For researchers and scientists, its
synthesis provides a classic example of industrial organic chemistry. For those in drug
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development, while not a therapeutic agent itself, its stable scaffold and the broader biological
activities of the anthraquinone class may offer a starting point for the design of new molecules.
Further research into its biological interactions and the development of soluble derivatives for
more detailed spectroscopic analysis will be crucial in unlocking its full potential in advanced
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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